Cas no 2198565-12-5 (N-[2-(3,5-Difluorophenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide)

• Product Name: N-[2-(3,5-Difluorophenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide
• CAS No: 2198565-12-5
• MF: C₂₃H₂₄F₂N₂O₂
• MW: 398.445672988892
• CID: 5414056
• PubChem ID: 145898367
• Update Time: 2025-05-17

N-[2-(3,5-Difluorophenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583904
• Z2496475283
• 2198565-12-5
• N-[2-(3,5-Difluorophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• N-[2-(3,5-difluorophenyl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• N-[2-(3,5-Difluorophenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide

• Inchi： 1S/C23H24F2N2O2/c1-2-21(28)27-12-9-23(10-13-27,18-6-4-3-5-7-18)22(29)26-11-8-17-14-19(24)16-20(25)15-17/h2-7,14-16H,1,8-13H2,(H,26,29)
• InChI Key： OZIGBTXGSJYJQV-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C2=CC=CC=C2)(C(NCCC2=CC(F)=CC(F)=C2)=O)CC1

Computed Properties

• Exact Mass: 398.18058434g/mol
• Monoisotopic Mass: 398.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 617.5±55.0 °C(Predicted)
• pka: 14.96±0.20(Predicted)

Additional information on N-[2-(3,5-Difluorophenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide

N-[2-(3,5-Difluorophenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide: A Comprehensive Overview

The compound CAS No. 2198565-12-5, also known as N-[2-(3,5-Difluorophenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule's structure incorporates a piperidine ring, which is a six-membered cyclic amine, and is substituted with various functional groups that contribute to its bioactivity and stability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of the 3,5-difluorophenyl group in this compound suggests potential activity as a modulator of cellular signaling pathways. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, making this compound a strong candidate for further exploration in therapeutic applications. Researchers have reported that such fluorinated derivatives exhibit selective binding to specific receptors, which could be exploited for treating conditions such as inflammation, neurodegenerative diseases, and cancer.

The piperidine moiety in the molecule plays a critical role in its pharmacokinetic profile. Piperidine rings are commonly found in bioactive compounds due to their ability to form hydrogen bonds and interact with biological targets. The substitution pattern on the piperidine ring further influences the compound's solubility, permeability, and metabolic stability. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such molecules to target proteins, facilitating rational drug design.

The 1-(1-oxo-2-propen-1-yl) group attached to the piperidine ring introduces an alpha,beta-unsaturated ketone functionality. This group is known for its ability to participate in conjugate additions and Michael acceptor reactions, which are key mechanisms in many enzymatic processes. The presence of this group may enhance the compound's reactivity towards nucleophilic or electrophilic species, making it a versatile building block for synthesizing more complex molecules.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereoselectivity. The synthesis typically begins with the preparation of intermediates such as 3,5-difluorophenethylamine or substituted piperidines. Advanced techniques like Suzuki-Miyaura coupling or Stille coupling may be employed to assemble the aromatic components of the molecule. The final product is obtained through careful optimization of reaction conditions to ensure high yield and purity.

Recent research has focused on evaluating the biological activity of this compound using in vitro and in vivo models. Preclinical studies have demonstrated that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel anti-inflammatory agent with improved efficacy compared to existing drugs.

In addition to its pharmacological applications, this compound has shown promise in materials science as a precursor for advanced polymers or coatings. Its structural rigidity and functional groups make it suitable for cross-linking reactions or as a building block for self-healing materials. Researchers are exploring its potential use in creating stimuli-responsive materials that can adapt to environmental changes.

The development of efficient analytical methods for characterizing this compound has been another area of focus. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its molecular structure and purity. These methods are essential for ensuring the reliability of experimental results and facilitating further research.

In conclusion, CAS No. 2198565-12-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for both therapeutic development and materials innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to science and industry alike.